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Introduction
N,N'-Diallyltartardiamide (DATD) is a chiral, bifunctional monomer that has carved a

significant niche in various scientific disciplines, most notably as a reversible crosslinking agent

in polyacrylamide gel electrophoresis (PAGE).[1] Its unique chemical structure, featuring a

tartaric acid backbone with two pendant allyl groups, imparts properties that offer distinct

advantages over traditional crosslinkers. This guide provides a comprehensive technical

overview of DATD, delving into its chemical structure, physicochemical properties, synthesis,

and key applications, with a particular focus on its role in electrophoretic separation and

hydrogel formation. The information presented herein is intended to equip researchers and

scientists with the foundational knowledge and practical insights necessary to effectively utilize

this versatile molecule in their work.
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At the heart of DATD's functionality lies its well-defined chemical architecture. Derived from L-

tartaric acid, a naturally occurring dicarboxylic acid, DATD possesses two stereocenters,

conferring upon it inherent chirality. The diamide linkages to the allyl groups provide the sites

for polymerization, while the vicinal diol functionality on the tartrate backbone is the key to its

reversibility as a crosslinker.

The chemical structure of N,N'-Diallyltartardiamide is illustrated below:

Caption: Chemical structure of N,N'-Diallyltartardiamide.

A summary of its key physicochemical properties is provided in the table below:

Property Value Source

Chemical Formula C₁₀H₁₆N₂O₄ [2]

Molecular Weight 228.25 g/mol

Appearance
White to off-white crystalline

powder, crystals, or flakes
[3]

Melting Point 186-188 °C (lit.)

Solubility Soluble in Ethanol, Methanol. [3]

Optical Activity [α]20/D +108°, c = 2.4 in H₂O

CAS Number 58477-85-3

Synthesis of N,N'-Diallyltartardiamide
The synthesis of DATD can be achieved through the amidation of a tartaric acid derivative with

allylamine. A common and effective method involves the reaction of diethyl L-tartrate with an

excess of allylamine. This approach is favored due to the commercial availability of the starting

materials and the relatively straightforward reaction conditions.

Experimental Protocol: Synthesis from Diethyl L-Tartrate
and Allylamine
This protocol outlines a laboratory-scale synthesis of N,N'-Diallyltartardiamide.
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Materials:

Diethyl L-tartrate

Allylamine

Methanol (anhydrous)

Round-bottom flask

Reflux condenser

Magnetic stirrer and stir bar

Heating mantle

Rotary evaporator

Crystallization dish

Filtration apparatus (Büchner funnel, filter paper)

Diethyl ether (for washing)

Procedure:

Reaction Setup: In a round-bottom flask equipped with a magnetic stir bar and a reflux

condenser, dissolve diethyl L-tartrate in a minimal amount of anhydrous methanol.

Addition of Allylamine: To the stirred solution, add a molar excess of allylamine (typically 3-4

equivalents). The reaction is exothermic, so the addition should be done cautiously,

potentially in an ice bath to control the initial temperature rise.

Reflux: Heat the reaction mixture to reflux and maintain this temperature for several hours

(e.g., 12-24 hours). The progress of the reaction can be monitored by thin-layer

chromatography (TLC).
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Solvent Removal: After the reaction is complete, allow the mixture to cool to room

temperature. Remove the excess allylamine and methanol under reduced pressure using a

rotary evaporator.

Crystallization: The resulting crude product, often a viscous oil or solid, is then induced to

crystallize. This can be achieved by dissolving the crude product in a minimal amount of hot

methanol and allowing it to cool slowly to room temperature, followed by further cooling in a

refrigerator or ice bath.

Isolation and Purification: Collect the crystalline product by vacuum filtration using a Büchner

funnel. Wash the crystals with cold diethyl ether to remove any residual impurities.

Drying: Dry the purified N,N'-Diallyltartardiamide crystals under vacuum to obtain the final

product.

Causality Behind Experimental Choices:

Excess Allylamine: Using an excess of the amine helps to drive the equilibrium of the

amidation reaction towards the product side, maximizing the yield of the desired diamide.

Methanol as Solvent: Methanol is a suitable solvent as it dissolves both reactants and

facilitates the reaction. Its relatively low boiling point allows for easy removal after the

reaction.

Reflux Conditions: Heating the reaction mixture to reflux provides the necessary activation

energy for the amidation reaction to proceed at a reasonable rate.

Crystallization for Purification: Crystallization is an effective method for purifying the final

product, as it allows for the separation of the desired crystalline DATD from soluble

impurities.
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Caption: Workflow for the synthesis of N,N'-Diallyltartardiamide.

Applications of N,N'-Diallyltartardiamide
The unique properties of DATD have led to its adoption in several scientific and industrial

applications.

Reversible Crosslinker in Polyacrylamide Gel
Electrophoresis (PAGE)
The most prominent application of DATD is as a crosslinking agent in the preparation of

polyacrylamide gels for the separation of proteins and nucleic acids.[1] Polyacrylamide gels are

formed by the copolymerization of acrylamide monomers with a crosslinking agent, creating a

porous matrix through which biomolecules migrate based on their size and charge.

The Advantage of Reversibility:

Unlike the commonly used crosslinker N,N'-methylenebisacrylamide (BIS), which forms stable

methylene bridges, DATD-crosslinked gels can be readily dissolved. This reversibility is due to

the presence of vicinal diols in the tartrate backbone of DATD.[2] Treatment of the gel with a

mild oxidizing agent, such as periodic acid, cleaves the carbon-carbon bond between the two

hydroxyl groups, breaking the crosslinks and solubilizing the gel matrix.[4]

Mechanism of Reversible Crosslinking:

Polymerization: During gel polymerization, the allyl groups of DATD copolymerize with

acrylamide monomers, forming a crosslinked polyacrylamide network.
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Cleavage: After electrophoresis, the gel can be treated with a solution of periodic acid. The

periodate ions selectively oxidize the vicinal diols of the DATD crosslinks, leading to the

cleavage of the C-C bond and the formation of two aldehyde groups. This breaks the

crosslinks and dissolves the gel.

Mechanism of DATD as a Reversible Crosslinker

Acrylamide + DATD
(Polymerization) Crosslinked Polyacrylamide Gel Periodic Acid (HIO4)

Treatment Dissolved Gel Matrix Recovery of Separated Molecules

Click to download full resolution via product page

Caption: Mechanism of DATD as a reversible crosslinker in PAGE.

Practical Implications and Advantages:

Recovery of Biomolecules: The ability to dissolve the gel allows for the efficient recovery of

separated proteins or nucleic acids for subsequent analysis, such as mass spectrometry,

sequencing, or functional assays.[4]

Improved Resolution: In some applications, DATD-crosslinked gels have been reported to

provide higher resolution, particularly for high molecular weight proteins, compared to BIS-

crosslinked gels.

Scintillation Counting: The dissolved gel is compatible with scintillation cocktails, facilitating

the accurate quantification of radiolabeled molecules separated by electrophoresis.

Experimental Protocol: Dissolution of DATD-Crosslinked
Gels
This protocol describes the general procedure for dissolving a DATD-crosslinked

polyacrylamide gel to recover separated proteins.

Materials:
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DATD-crosslinked polyacrylamide gel containing separated proteins

Periodic acid solution (e.g., 1-2% w/v in water)

Shaker or rocker

Microcentrifuge tubes

Dialysis tubing or centrifugal filter units (for buffer exchange)

Procedure:

Gel Excision: After electrophoresis and visualization of the protein bands (e.g., by

Coomassie staining), carefully excise the band of interest from the gel using a clean scalpel.

Incubation in Periodic Acid: Place the excised gel slice into a microcentrifuge tube and add a

sufficient volume of the periodic acid solution to completely immerse the gel.

Dissolution: Incubate the tube with gentle agitation (e.g., on a shaker or rocker) at room

temperature. The time required for complete dissolution will depend on the size of the gel

slice and the concentration of the periodic acid. This can range from 30 minutes to a few

hours.[5]

Neutralization (Optional): If necessary, the reaction can be stopped and the pH adjusted by

adding a suitable buffer.

Removal of Periodic Acid: The periodic acid and its byproducts can be removed from the

protein sample by dialysis against a suitable buffer or by using a centrifugal filter unit with an

appropriate molecular weight cutoff.

Protein Recovery: The recovered protein is now in solution and can be used for downstream

applications.

Causality Behind Experimental Choices:

Periodic Acid: This reagent is a specific and mild oxidizing agent for the cleavage of vicinal

diols, ensuring the selective dissolution of the DATD crosslinks without significant damage to

the protein of interest.[4]
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Gentle Agitation: Agitation helps to ensure uniform exposure of the gel matrix to the periodic

acid solution, facilitating a more efficient and complete dissolution.

Dialysis/Filtration: These steps are crucial for removing the periodic acid and other small

molecules from the protein sample, which could interfere with subsequent analyses.

Hydrogels for Drug Delivery and Tissue Engineering
The ability of DATD to form crosslinked networks extends beyond electrophoresis. It has been

investigated for the preparation of biocompatible and biodegradable hydrogels. These

hydrogels can encapsulate drugs or cells and provide a scaffold for tissue regeneration. The

cleavage of the crosslinks under specific conditions can be utilized for controlled drug release

or the degradation of the scaffold over time. N,N'-Diallylaldardiamides, including DATD, have

been synthesized from various sugar acids and used as cross-linkers with xylan derivatives to

create new bio-based hydrogels.[1]

Safety and Handling
N,N'-Diallyltartardiamide is a chemical and should be handled with appropriate safety

precautions. It is advisable to consult the Safety Data Sheet (SDS) before use. General safety

measures include:

Personal Protective Equipment (PPE): Wear appropriate PPE, including gloves, safety

glasses, and a lab coat.

Ventilation: Work in a well-ventilated area or under a fume hood.

Storage: Store in a cool, dry place away from incompatible materials.

Conclusion
N,N'-Diallyltartardiamide stands out as a versatile and valuable tool in the arsenal of

researchers and scientists. Its unique combination of a chiral tartaric acid core and

polymerizable allyl groups provides a foundation for its key application as a reversible

crosslinker in polyacrylamide gel electrophoresis, enabling the efficient recovery and analysis

of separated biomolecules. Beyond the realm of electrophoresis, its potential in the

development of advanced hydrogel systems for biomedical applications continues to be
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explored. A thorough understanding of its chemical properties, synthesis, and the mechanisms

underlying its applications is paramount for its effective and innovative use in scientific research

and development.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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